Cas no 892383-98-1 (2-{5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-7-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

$2-{5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-7-ylsulfanyl}-N-(2-methoxyphenyl)acetamide structure$

892383-98-1 structure

Product Name:2-{5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-7-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

CAS No:892383-98-1

MF:C₂₇H₂₃ClN₄O₄S

MW:535.013923883438

CID:6498378

PubChem ID:20900173

Update Time:2024-01-05

2-{5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-7-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-{5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-7-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
- 2-[[5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
- 2-{[5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
- AKOS001923368
- 2-{[2-(4-chlorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl]thio}-N-(2-methoxyphenyl)acetamide
- 892383-98-1
- F6548-2390
- 2-{[2-(4-CHLOROPHENYL)-6-(HYDROXYMETHYL)-9-METHYL-5H-PYRIDO[4',3':5,6]PYRANO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}-N-(2-METHOXYPHENYL)ACETAMIDE
- Inchi： 1S/C27H23ClN4O4S/c1-15-24-19(17(13-33)12-29-15)11-20-26(36-24)31-25(16-7-9-18(28)10-8-16)32-27(20)37-14-23(34)30-21-5-3-4-6-22(21)35-2/h3-10,12,33H,11,13-14H2,1-2H3,(H,30,34)
- InChI Key： OFSOWRWRJBFOQW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC(=C2C(=N1)OC1C(C)=NC=C(CO)C=1C2)SCC(NC1C=CC=CC=1OC)=O

Computed Properties

Exact Mass: 534.1128541g/mol
Monoisotopic Mass: 534.1128541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 37
Rotatable Bond Count: 7
Complexity: 760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 132Å²

2-{5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-7-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Pricemore >>

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